Cas no 1465256-08-9 (1-(2-methyl-1,3-thiazol-4-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-methyl-1,3-thiazol-4-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 1465256-08-9
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 5824757
• PubChem ID: 66025290
• Update Time: 2025-05-20

1-(2-methyl-1,3-thiazol-4-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-1,3-thiazol-4-yl)methylcyclopropane-1-carboxylic acid
• 1-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclopropane-1-carboxylic acid
• EN300-1841254
• AKOS015367655
• 1465256-08-9

• Inchi： 1S/C9H11NO2S/c1-6-10-7(5-13-6)4-9(2-3-9)8(11)12/h5H,2-4H2,1H3,(H,11,12)
• InChI Key： KEISBYNQVXGUPN-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)CC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 197.05104977g/mol
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 1-(2-methyl-1,3-thiazol-4-yl)methylcyclopropane-1-carboxylic acid

Chemical Profile of 1-(2-methyl-1,3-thiazol-4-yl)methylcyclopropane-1-carboxylic acid (CAS No. 1465256-08-9)

1-(2-methyl-1,3-thiazol-4-yl)methylcyclopropane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1465256-08-9, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. The compound features a cyclopropane ring conjugated with a thiazole moiety, both of which are well-documented scaffolds in medicinal chemistry for their ability to modulate biological pathways. The presence of a carboxylic acid functional group at the cyclopropane position further enhances its potential as a pharmacophore, offering opportunities for further derivatization and biological evaluation.

The thiazole core is particularly noteworthy, as it is a heterocyclic compound that has been extensively studied for its antimicrobial, antifungal, and anti-inflammatory properties. Many clinically relevant drugs contain thiazole derivatives, underscoring the importance of this scaffold in drug discovery. In 1-(2-methyl-1,3-thiazol-4-yl)methylcyclopropane-1-carboxylic acid, the thiazole ring is linked to a cyclopropane via an ethylidene group, creating a system that may exhibit distinct electronic and steric properties compared to linear or other cyclic analogs.

The cyclopropane ring itself is another key structural feature that contributes to the compound's potential pharmacological activity. Cyclopropanes are known for their high ring strain, which can lead to unique reactivity and biological interactions. For instance, the strained three-membered ring can be hydrolyzed or undergo other chemical transformations that might be exploited in drug design. Additionally, the rigid conformation imposed by the cyclopropane may enhance binding affinity to biological targets by restricting conformational flexibility.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the combination of the thiazole and cyclopropane moieties in 1-(2-methyl-1,3-thiazol-4-yl)methylcyclopropane-1-carboxylic acid could make it a promising candidate for inhibiting enzymes involved in inflammatory pathways. For example, computational docking studies have indicated potential interactions with COX enzymes (cyclooxygenase), which are key mediators of pain and inflammation.

The carboxylic acid group at the terminus of the molecule provides another handle for medicinal chemists to explore. This functional group can be used to form esters, amides, or salts, which can modulate solubility, bioavailability, and metabolic stability. In particular, carboxylate esters have been widely used in drug development due to their favorable pharmacokinetic properties.

Current research in medicinal chemistry emphasizes the importance of hybrid molecules—compounds that combine multiple pharmacophoric elements into a single scaffold. 1-(2-methyl-1,3-thiazol-4-yl)methylcyclopropane-1-carboxylic acid exemplifies this trend, as it integrates two well-known bioactive motifs—the thiazole ring and the cyclopropane scaffold—into a single entity. Such hybrid compounds often exhibit enhanced biological activity compared to their individual components due to synergistic effects between the different moieties.

In vitro studies have begun to explore the biological profile of 1-(2-methyl-1,3-thiazol-4-yl)methylcyclopropane-1-carboxylic acid, with initial results suggesting potential anti-inflammatory activity. The compound has been tested against several inflammatory markers and enzymes, showing promising interactions that warrant further investigation. Additionally, its structural features make it an attractive candidate for developing novel therapeutic agents targeting neurological disorders, where both thiazole and cyclopropane derivatives have shown promise.

The synthesis of this compound presents an interesting challenge due to its strained cyclopropane core and sensitive thiazole moiety. Modern synthetic methodologies have enabled more efficient access to such complex structures compared to traditional approaches. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been particularly useful in constructing the carbon-carbon bonds within this molecule. Furthermore, organometallic reagents play a crucial role in introducing functional groups like the carboxylic acid at specific positions on the cyclopropane ring.

The versatility of 1-(2-methyl-1,3-thiazol-4-yl)methylcyclopropane-1-carboxylic acid extends beyond its potential as an active pharmaceutical ingredient (API). Its unique structure makes it a valuable intermediate for synthesizing more complex molecules with tailored biological activities. For instance, researchers have explored its use in generating libraries of derivatives through combinatorial chemistry approaches, allowing for rapid screening of novel compounds with optimized properties.

Future directions in the study of this compound may include exploring its role in drug delivery systems. The presence of both hydrophilic (carboxylic acid) and lipophilic (cyclopropane) regions suggests that it could be incorporated into micelles or nanoparticles designed for targeted drug delivery. Such formulations could enhance therapeutic efficacy while minimizing side effects.

Moreover, green chemistry principles are increasingly being applied to optimize synthetic routes for compounds like 1-(2-methyl-1,3-thiazol-4-yl)methylcyclopropane-1-carboxylic acid. Solvent-free reactions and catalytic methods that minimize waste are being developed alongside traditional synthetic techniques. These advancements not only improve sustainability but also reduce costs associated with large-scale production.

In conclusion,1-(2-methyl-1,3-thiazol-4-ylmethylcyclopropane)-1-carboxylic acid (CAS No. 1465256–08–9) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features—combining a cyclopropane ring with a thiazole moiety and a carboxylic acid functional group—make it an attractive candidate for further exploration as both an API and a synthetic intermediate. Ongoing studies continue to uncover new applications for this compound across various therapeutic areas.